![molecular formula C9H8BrNO3 B1603320 Ethanone, 1-[5-(bromomethyl)-2-nitrophenyl]- CAS No. 99821-59-7](/img/structure/B1603320.png)
Ethanone, 1-[5-(bromomethyl)-2-nitrophenyl]-
Overview
Description
Scientific Research Applications
Synthesis of Chalcone Analogues
Research by Curti, Gellis, and Vanelle (2007) describes a method for synthesizing α,β-unsaturated ketones via an electron-transfer chain reaction involving α-bromoketones derived from nitrobenzene and nitrothiophene. This process, employing a S(RN)1 mechanism, is useful for creating a wide variety of chalcone analogues, demonstrating the compound's role in facilitating diverse synthetic pathways in organic chemistry Curti, Gellis, & Vanelle, 2007.
Charge Density Analysis in Molecular Structure
A study by Hibbs, Overgaard, and Piltz (2003) focuses on the charge density analysis of 1-(2-hydroxy-5-nitrophenyl)ethanone, a compound structurally similar to "Ethanone, 1-[5-(bromomethyl)-2-nitrophenyl]-". Their research, utilizing high-resolution X-ray and neutron diffraction data, provides insights into the molecule's intra- and intermolecular bonding features, highlighting the importance of such compounds in understanding electronic distribution within molecules Hibbs, Overgaard, & Piltz, 2003.
Development of New Drug Candidates
Oliveira et al. (2012) synthesized new 1,3,4-oxadiazole derivatives from N-acylhydrazones and assessed their antibacterial activity against Staphylococcus aureus. The study found strong activity in several compounds, indicating potential applications in developing new drug candidates targeting bacterial infections Oliveira et al., 2012.
Molecular Docking and ADMET Studies
Satya, S. B. V., and Aiswariya (2022) conducted molecular docking and ADMET studies on Ethanone 1-(2-hydroxy-5-methyl phenyl) to explore its anti-microbial properties. Although focusing on a slightly different compound, their methodology and objectives highlight the broader application of ethanone derivatives in pharmacological research, particularly in identifying binding efficacies with target proteins and predicting drug-likeness properties Satya, S. B. V., & Aiswariya, 2022.
Solid-Liquid Phase Equilibrium Studies
Li et al. (2019) investigated the ternary phase equilibrium of 1-(3-nitrophenyl)ethanone and 1-(4-nitrophenyl)ethanone in various solvents, constructing phase diagrams that contribute to understanding the solubility and separation processes of similar compounds. Such studies are crucial for the chemical industry, especially in optimizing the purification and manufacturing of chemical products Li et al., 2019.
Safety and Hazards
The safety data sheet (SDS) for “Ethanone, 1-[5-(bromomethyl)-2-nitrophenyl]-” includes information on hazard identification, composition/information on ingredients, first-aid measures, fire-fighting measures, accidental release measures, handling and storage, exposure controls/personal protection, and physical and chemical properties .
properties
IUPAC Name |
1-[5-(bromomethyl)-2-nitrophenyl]ethanone | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8BrNO3/c1-6(12)8-4-7(5-10)2-3-9(8)11(13)14/h2-4H,5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NBZVFFAEWDJGHN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=C(C=CC(=C1)CBr)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8BrNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20603835 | |
Record name | 1-[5-(Bromomethyl)-2-nitrophenyl]ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20603835 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
258.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethanone, 1-[5-(bromomethyl)-2-nitrophenyl]- | |
CAS RN |
99821-59-7 | |
Record name | 1-[5-(Bromomethyl)-2-nitrophenyl]ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20603835 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.